Cas no 5735-20-6 (5-(3-methyl-2-nitrophenyl)-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione)

• Product Name: 5-(3-methyl-2-nitrophenyl)-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• CAS No: 5735-20-6
• MF: C₁₅H₁₂N₄O₂S
• MW: 312.346381187439
• CID: 1603884
• PubChem ID: 764374
• Update Time: 2025-04-21

5-(3-methyl-2-nitrophenyl)-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione Chemical and Physical Properties

Names and Identifiers

• 5-(3-methyl-2-nitrophenyl)-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 3-(3-methyl-2-nitrophenyl)-4-phenyl-1H-1,2,4-triazole-5-thione
• DTXSID50354141
• SMR000175555
• AB00095235-01
• 5-(3-Methyl-2-nitro-phenyl)-4-phenyl-4H-[1,2,4]triazole-3-thiol
• AKOS000631244
• MLS000561769
• Oprea1_365452
• HMS2555B05
• 5735-20-6
• CHEMBL1388186
• SR-01000418114
• 5-(3-methyl-2-nitrophenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol
• SR-01000418114-1

• Inchi： 1S/C15H12N4O2S/c1-10-6-5-9-12(13(10)19(20)21)14-16-17-15(22)18(14)11-7-3-2-4-8-11/h2-9H,1H3,(H,17,22)
• InChI Key： TVNYNMOYWJLTCZ-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC=C(C)C=2[N+](=O)[O-])N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 312.06826
• Monoisotopic Mass: 312.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.4
• Boiling Point: 456.4°C at 760 mmHg
• Flash Point: 229.8°C
• Refractive Index: 1.711
• PSA: 70.77